![molecular formula C22H21N7O3S2 B2364583 1-phenyl-5-((pyrimidin-2-ylthio)methyl)-N-(4-sulfamoylphenethyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1209918-26-2](/img/structure/B2364583.png)
1-phenyl-5-((pyrimidin-2-ylthio)methyl)-N-(4-sulfamoylphenethyl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-phenyl-5-((pyrimidin-2-ylthio)methyl)-N-(4-sulfamoylphenethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H21N7O3S2 and its molecular weight is 495.58. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has shown that pyrimidine-triazole derivatives exhibit significant antimicrobial properties. Majithiya and Bheshdadia (2022) synthesized novel derivatives from a morpholin-3-one molecule and tested their antimicrobial efficacy against selected bacterial and fungal strains, suggesting a potential application for the compound in the development of new antimicrobial agents (Majithiya & Bheshdadia, 2022).
Anticancer Activity
A study by Rahmouni et al. (2016) on pyrazolopyrimidines derivatives highlighted their potential as anticancer and anti-5-lipoxygenase agents. The structural activity relationship (SAR) analysis provided insights into modifications that enhance anticancer activity, indicating a research avenue for the compound to be explored as a cancer therapeutic agent (Rahmouni et al., 2016).
Bioactivity and Synthesis
Studies on the synthesis and bioactivity of triazole-pyrimidin-2-yl derivatives have been conducted, indicating their potential use in pharmaceutical applications. Zhou Hong-fang (2009) synthesized triazole-(1,5-a)-pyrimidin-2-yl-5,7-dimethyl carboxylic acid esters and sulfonic acid esters and tested their preliminary biological activity, suggesting that structural analogs could have varied biological effects (Zhou Hong-fang, 2009).
Antitumor and Antibacterial Agents
Hafez, Alsalamah, and El-Gazzar (2017) synthesized novel thiophene and thieno[3,2-d] pyrimidine derivatives, evaluating them as antitumor and antibacterial agents. Their research demonstrated significant bioactivity, suggesting that similar compounds could be developed as effective therapeutic agents (Hafez et al., 2017).
properties
IUPAC Name |
1-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)-N-[2-(4-sulfamoylphenyl)ethyl]triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N7O3S2/c23-34(31,32)18-9-7-16(8-10-18)11-14-24-21(30)20-19(15-33-22-25-12-4-13-26-22)29(28-27-20)17-5-2-1-3-6-17/h1-10,12-13H,11,14-15H2,(H,24,30)(H2,23,31,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAEKHMZFOXMMCJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N)CSC4=NC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N7O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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